Cas no 2171700-71-1 (1-(1-amino-3-methoxycyclobutyl)-4-ethylcycloheptan-1-ol)

• Product Name: 1-(1-amino-3-methoxycyclobutyl)-4-ethylcycloheptan-1-ol
• CAS No: 2171700-71-1
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6258437
• PubChem ID: 165592331
• Update Time: 2025-06-08

1-(1-amino-3-methoxycyclobutyl)-4-ethylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3-methoxycyclobutyl)-4-ethylcycloheptan-1-ol
• EN300-1646833
• 2171700-71-1

• Inchi： 1S/C14H27NO2/c1-3-11-5-4-7-14(16,8-6-11)13(15)9-12(10-13)17-2/h11-12,16H,3-10,15H2,1-2H3
• InChI Key： GYASKBHZHVOGPB-UHFFFAOYSA-N
• SMILES： OC1(CCCC(CC)CC1)C1(CC(C1)OC)N

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(1-amino-3-methoxycyclobutyl)-4-ethylcycloheptan-1-ol

Compound CAS No. 2171700-71-1: 1-(1-Amino-3-Methoxycyclobutyl)-4-Ethylcycloheptan-1-Ol

The compound with CAS No. 2171700-71-1, known as 1-(1-amino-3-methoxycyclobutyl)-4-ethylcycloheptan-1-ol, is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclobutyl and cycloheptan moieties, which contribute to its structural complexity and potential biological activity. Recent studies have highlighted its potential applications in drug development, particularly in the design of novel therapeutic agents targeting specific cellular pathways.

The amino group (-NH2) attached to the cyclobutane ring introduces significant functional diversity to the molecule, enabling it to participate in various chemical reactions and interactions. This feature makes it a valuable building block in synthetic chemistry. Additionally, the presence of the methoxy group (-OCH3) on the cyclobutane ring enhances the molecule's solubility and stability, which are critical properties for its use in biological systems.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of 1-(1-amino-3-methoxycyclobutyl)-4-ethylcycloheptan-1-ol with target proteins. These studies suggest that the compound may exhibit binding affinity towards certain enzymes and receptors, making it a promising candidate for further exploration in drug discovery. The cycloheptane ring, with its four-membered side chain, provides a rigid framework that could facilitate specific molecular recognition events.

In terms of synthesis, this compound is typically prepared through a multi-step process involving cyclization reactions and selective functional group transformations. The synthesis pathway often begins with the preparation of intermediates that contain both the amino and methoxy groups, followed by their incorporation into the final product through carefully designed reaction sequences. This approach ensures high yield and purity, which are essential for subsequent biological testing.

The ethy group (-CH2CH2-) attached to the cycloheptane ring adds flexibility to the molecule, potentially influencing its pharmacokinetic properties such as absorption and distribution. This feature is particularly important when considering the compound's suitability as a drug candidate. Recent research has also explored the stereochemistry of this compound, revealing that specific stereoisomers may exhibit enhanced bioactivity compared to others.

Furthermore, the hydroxyl group (-OH) present in the molecule plays a crucial role in its reactivity and functionality. It can participate in hydrogen bonding, which is vital for interactions within biological systems. This property has led to investigations into its potential use as a chiral catalyst or as a component in enantioselective reactions.

In conclusion, CAS No. 2171700-71-1, or 1-(1-amino-3-methoxycyclobutyl)-4-ethylcycloheptan-1-ol, represents a sophisticated organic molecule with diverse applications in both academic research and industrial settings. Its unique structure and functional groups make it an intriguing subject for further investigation, particularly in areas such as drug design, catalysis, and materials science.